Cas no 1889921-78-1 (Benzenemethanesulfon?yl fluoride, 4-?fluoro-)

• Product Name: Benzenemethanesulfon?yl fluoride, 4-?fluoro-
• CAS No: 1889921-78-1
• Molecular Formula: C₇H₆F₂O₂S
• Molecular Weight: 192.183147907257
• CID: 6510679
• PubChem ID: 18958402

Benzenemethanesulfon?yl fluoride, 4-?fluoro- Properties

Names and Identifiers

• (4-Fluorophenyl)methanesulfonyl fluoride
• Benzenemethanesulfonyl fluoride, 4-fluoro-

• InChIKey： UUTPDKQJMRNUMX-UHFFFAOYSA-N
• Inchi： 1S/C7H6F2O2S/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2
• SMILES： C1(CS(F)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 192.00565693g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.00565693g/mol
• Heavy Atom Count: 12
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Boiling Point: 291.8±23.0 °C(Predicted)
• Density: 1.408±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes